Sodium dioctyl sulfosuccinate

Specification

• Description: Dioctyl sodium sulfosuccinate is an odorless colorless to white waxy solid. Sinks and mixes slowly with water. (USCG, 1999); Sodium docusate is an organic sodium salt.; Docusate Sodium is the sodium salt of docusate, a dioctyl salt and an emollient laxative with stool-softening activity. Docusate decreases surface tension and emulsification of fecal matter and allows water to penetrate and mix with stool. As a result, it softens the stool.; All-purpose surfactant, wetting agent, and solubilizer used in the drug, cosmetics, and food industries. It has also been used in laxatives and as cerumenolytics. It is usually administered as either the calcium, potassium, or sodium salt.; See also: Docusate (has active moiety); Docusate Sodium; Sennosides (component of); Benzocaine; docusate sodium (component of) ... View More ...
• CAS No.: 1639-66-3
• Molecular Formula: C20H38O7S
• Molecular Weight: 422.6 g/mol
• IUPAC Name: 1,4-dioctoxy-1,4-dioxobutane-2-sulfonic acid
• Standard InChI: InChI=1S/C20H38O7S/c1-3-5-7-9-11-13-15-26-19(21)17-18(28(23,24)25)20(22)27-16-14-12-10-8-6-4-2/h18H,3-17H2,1-2H3,(H,23,24,25)
• Standard InChI Key: OXLXSOPFNVKUMU-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCOC(=O)CC(C(=O)OCCCCCCCC)S(=O)(=O)[O-].[Na+]
• SMILES: CCCCCCCCOC(=O)CC(C(=O)OCCCCCCCC)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCOC(=O)CC(C(=O)OCCCCCCCC)S(=O)(=O)O
• Colorform: WHITE, WAX-LIKE SOLID
• Melting Point: 311 °F (USCG, 1999)